Cas no 223796-92-7 (1-(3-Bromo-5-pyridyl)homopiperazine)

1-(3-Bromo-5-pyridyl)homopiperazine structure
223796-92-7 structure
Product Name:1-(3-Bromo-5-pyridyl)homopiperazine
CAS No:223796-92-7
MF:C10H14BrN3
MW:256.14226102829
CID:2138356
PubChem ID:9813764
Update Time:2025-04-21

1-(3-Bromo-5-pyridyl)homopiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Bromo-5-pyridyl)homopiperazine
    • DB-310917
    • 223796-92-7
    • 1-(5-bromo-3-pyridyl)-homopiperazine
    • XLVXXHDLCCVVLU-UHFFFAOYSA-N
    • AKOS026809023
    • SCHEMBL3067510
    • Inchi: 1S/C10H14BrN3/c11-9-6-10(8-13-7-9)14-4-1-2-12-3-5-14/h6-8,12H,1-5H2
    • InChI Key: XLVXXHDLCCVVLU-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)N1CCNCCC1

Computed Properties

  • Exact Mass: 255.03711Da
  • Monoisotopic Mass: 255.03711Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 28.2Ų
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